Cas no 2640902-63-0 (4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine)

• Product Name: 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine
• CAS No: 2640902-63-0
• MF: C₁₈H₂₂N₈O
• MW: 366.420281887054
• CID: 5315481
• PubChem ID: 154830109
• Update Time: 2025-11-07

4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine
• AKOS040709919
• F6619-6221
• 2640902-63-0
• 4-[4-[6-(4-Morpholinyl)-4-pyrimidinyl]-1-piperazinyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C18H22N8O/c1-2-22-26-4-3-19-18(15(1)26)25-7-5-23(6-8-25)16-13-17(21-14-20-16)24-9-11-27-12-10-24/h1-4,13-14H,5-12H2
• InChI Key： CQOQUAPBCBQILW-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CN=C2N1CCN(C2C=C(N3CCOCC3)N=CN=2)CC1

Computed Properties

• Exact Mass: 366.19165736g/mol
• Monoisotopic Mass: 366.19165736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.35±0.37(Predicted)

Additional information on 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine

Professional Introduction to Compound with CAS No. 2640902-63-0 and Product Name: 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine

The compound in question, identified by the CAS number 2640902-63-0, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, formally known as 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine, represents a sophisticated molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's design lies a intricate scaffold composed of several key structural motifs. The presence of a pyrazolo[1,5-a]pyrazine ring system is particularly noteworthy, as this moiety has been extensively studied for its potential biological activity. Pyrazolo[1,5-a]pyrazines are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The integration of this ring system into the molecular framework of 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine suggests that the compound may inherit or modulate these desirable properties.

Furthermore, the compound features a piperazine moiety at the 4-position of the pyrimidine ring. Piperazines are well-documented pharmacophores that contribute to the solubility and bioavailability of many pharmaceutical agents. They are also known to interact with various biological targets, including receptors and enzymes involved in neurotransmitter signaling. The strategic placement of the piperazine group in 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine may enhance its ability to interact with specific biological targets, thereby increasing its therapeutic potential.

The morpholine ring is another significant structural component of this compound. Morpholine derivatives have been widely used in medicinal chemistry due to their favorable pharmacokinetic properties and ability to modulate biological pathways. The presence of the morpholine group in 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine may contribute to its overall stability and bioavailability, making it a more viable candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds with greater accuracy. By leveraging these tools, scientists have been able to identify novel drug candidates more efficiently. In the case of CAS No. 2640902-63-0, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. These predictions are based on the known binding affinities of similar compounds and the predicted interactions between the molecular scaffold of 4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-y]]morpholine and potential biological targets.

Experimental validation of these computational predictions is crucial for determining the true therapeutic potential of this compound. In vitro assays have been designed to test its activity against various enzymes and receptors relevant to human health. Initial results have shown promising signs, indicating that CAS No. 2640902-63-0 may indeed possess significant pharmacological activity. These findings have spurred further research into optimizing its structure and exploring new applications.

The synthesis of complex molecules like CAS No. 2640902-63:0 requires meticulous planning and expertise in organic chemistry. The synthetic route involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis to construct the desired molecular framework efficiently.

One of the key challenges in synthesizing this compound is ensuring regioselectivity during each step. The presence of multiple reactive sites within the molecule necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Despite these challenges, recent improvements in synthetic methodologies have made it possible to produce high-quality samples of CAS No. 2640902:63:0 for further study.

The pharmacological profile of CAS No. 2640902:63:0 is still under investigation, but preliminary data suggest that it may exhibit a unique combination of activities relevant to several therapeutic areas. For instance, its dual interaction with both central nervous system (CNS) targets and peripheral enzymes makes it an intriguing candidate for treating neurological disorders as well as metabolic diseases.

Future research will focus on elucidating the mechanism(s) by which this compound exerts its effects at both molecular and cellular levels. Understanding these mechanisms will provide valuable insights into its therapeutic potential and guide efforts toward developing more effective derivatives.

In conclusion,CAS No.: 2640902:63:0 represents a fascinating example of how integrating multiple pharmacophoric elements can lead to novel drug candidates with diverse therapeutic applications。 While further research is needed to fully understand its potential， initial findings suggest that this compound may play an important role in addressing unmet medical needs。 As pharmaceutical research continues to evolve， compounds like CAS No.: 2640902:63:0 will undoubtedly remain at forefront， driving innovation in drug discovery。